Cas no 1784858-86-1 (3-(3-bromophenyl)-3-fluoropropan-1-amine)

• Product Name: 3-(3-bromophenyl)-3-fluoropropan-1-amine
• CAS No: 1784858-86-1
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 6124044
• PubChem ID: 84695307
• Update Time: 2025-06-13

3-(3-bromophenyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-3-fluoropropan-1-amine
• 1784858-86-1
• EN300-1914681

• Inchi： 1S/C9H11BrFN/c10-8-3-1-2-7(6-8)9(11)4-5-12/h1-3,6,9H,4-5,12H2
• InChI Key： QTSPJJBDDDSBGO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(CCN)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromophenyl)-3-fluoropropan-1-amine

Professional Introduction to 3-(3-bromophenyl)-3-fluoropropan-1-amine (CAS No. 1784858-86-1)

3-(3-bromophenyl-3-fluoropropan-1-amine) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1784858-86-1, has garnered attention due to its potential applications in drug development and molecular research. The presence of both bromine and fluorine substituents in its molecular structure imparts distinct reactivity and binding characteristics, making it a valuable candidate for further exploration.

The compound's structure consists of a propylamine backbone substituted with a 3-bromophenyl group and a 3-fluoropropyl moiety. This arrangement not only contributes to its chemical diversity but also enhances its suitability for various synthetic transformations. In recent years, the pharmaceutical industry has shown increasing interest in fluorinated compounds due to their improved metabolic stability and bioavailability. The incorporation of a fluorine atom in the molecule can significantly alter its pharmacokinetic profile, potentially leading to more effective therapeutic agents.

Recent studies have highlighted the importance of 3-(3-bromophenyl)-3-fluoropropan-1-amine in the development of novel pharmacological compounds. Researchers have been exploring its role as an intermediate in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been found to be conducive in designing molecules that interact with enzymes involved in cancer metabolism. The bromine atom provides a handle for further functionalization, allowing chemists to introduce additional groups that can enhance binding affinity and selectivity.

In the realm of medicinal chemistry, the compound's dual substituents make it a versatile building block for constructing more complex drug candidates. The combination of a bromophenyl ring and a fluoropropyl chain offers multiple opportunities for derivatization, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead structures with promising therapeutic activity. The growing body of literature suggests that derivatives of this compound may exhibit potent effects against a range of diseases, including neurological disorders and inflammatory conditions.

The synthesis of 3-(3-bromophenyl)-3-fluoropropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and nucleophilic substitutions, are often employed to achieve high yields and purity. The compound's stability under various reaction conditions makes it a reliable starting material for further chemical modifications. This reliability is crucial for industrial-scale production, where consistency and reproducibility are paramount.

From a computational chemistry perspective, the molecular properties of 1784858-86-1 have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of optimized synthetic routes. Additionally, molecular dynamics simulations have helped elucidate how this compound interacts with biological targets at the atomic level. These computational approaches are essential for predicting the behavior of molecules before they are synthesized in the lab, thereby saving time and resources.

The potential applications of this compound extend beyond traditional pharmaceuticals. In agrochemical research, derivatives of 3-(3-bromophenyl)-3-fluoropropan-1-amine have been investigated for their herbicidal and pesticidal properties. The unique combination of substituents enhances its ability to disrupt metabolic pathways in pests while minimizing toxicity to non-target organisms. Such findings underscore the broad utility of fluorinated aromatic compounds in addressing global challenges related to food security and crop protection.

In conclusion, 1784858-86-1, or 3-(3-bromophenyl)-3-fluoropropan-1-amine, represents a fascinating subject of study in chemical biology and drug discovery. Its structural features offer numerous possibilities for innovation, making it a cornerstone in the development of next-generation therapeutics. As research continues to uncover new applications for this compound, its significance in advancing medical science is likely to grow even further.